Cas no 28400-15-9 (Urospermal II)

• Product Name: Urospermal II
• CAS No: 28400-15-9
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 266927
• Update Time: 2023-08-02

Urospermal II Chemical and Physical Properties

Names and Identifiers

• Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-(9CI)
• Germacra-1(10),4,11(13)-trien-12-oicacid, 6a,8a,15-trihydroxy-14-oxo-, 12,6-lactone, stereoisomer(8CI)
• Urospermal B
• UROSPERMAL II
• NSC380673
• Urospermal II

• Inchi： 1S/C15H18O5/c1-9-14-12(18)5-10(7-16)3-2-4-11(8-17)6-13(14)20-15(9)19/h3,6-7,12-14,17-18H,1-2,4-5,8H2/b10-3+,11-6+
• InChI Key： CVISOHZWXIVDFN-YFLOXDMESA-N
• SMILES： O1C(C(=C)C2C(CC(C=O)=CCCC(CO)=CC12)O)=O |c:9,15|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 489
• Topological Polar Surface Area: 83.8